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Compound of Interest

Compound Name: Dnqx

Cat. No.: B373922 Get Quote

For laboratory professionals engaged in neuroscience research and drug development,

ensuring safety during the handling of potent chemical compounds is paramount. This guide

provides essential, immediate safety and logistical information for the handling of 6,7-

Dinitroquinoxaline-2,3-dione (DNQX), a selective AMPA/kainate receptor antagonist.

Adherence to these procedures is critical for minimizing exposure risks and ensuring a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
DNQX is classified as toxic if swallowed, in contact with skin, or if inhaled[1]. It is crucial to

avoid all personal contact, including the inhalation of dust. The following personal protective

equipment is mandatory when handling DNQX.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection
Safety glasses with side

shields or chemical goggles.

Protects against splashes and

airborne particles. Contact

lenses should be avoided as

they can absorb and

concentrate irritants[2].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, PVC), overalls,

and a PVC apron.

Prevents skin contact, which

can be toxic. Barrier cream

and skin cleansing cream are

also recommended[2].

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-certified respirator may

be necessary if engineering

controls do not adequately

prevent exposure or if

significant dust is generated.

Prevents inhalation of toxic

dust particles. The type of

respirator should be based on

a professional assessment of

exposure levels[2].

Operational Plan for Handling DNQX
A systematic approach to handling DNQX will minimize the risk of exposure and contamination.

Preparation and Handling:

Always handle DNQX in a well-ventilated area, such as a chemical fume hood[2].

Avoid generating dust. Use procedures that minimize the creation of airborne particles.

When handling, do not eat, drink, or smoke.

Ensure containers are securely sealed when not in use to prevent accidental spills or

contamination.

Avoid physical damage to containers.

Wash hands thoroughly with soap and water after handling.
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Solution Preparation:

DNQX is soluble in DMSO at a concentration of 100mM.

Prepare and use solutions on the same day if possible. If storage is necessary, store

solutions at -20°C for up to one month.

Solubility Data

Solvent Concentration

DMSO 100 mM

Water (Disodium Salt) 100 mM

Emergency Procedures and Disposal Plan
In the event of an emergency, a clear and practiced response is crucial.

Spill Response: In case of a spill, follow the workflow below. The primary objectives are to

contain the spill, protect personnel, and decontaminate the area.
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Immediate Actions

Spill Containment & Cleanup

Decontamination & Disposal

DNQX Spill Occurs

Evacuate Immediate Area & Alert Personnel

Don Appropriate PPE

Contain the Spill
(Prevent entry into drains)

Dry Spill:
Use dry cleanup procedures

Avoid generating dust

If Dry

Wet Spill:
Vacuum/shovel up

If Wet

Collect residue in a labeled, sealed container for disposal

Decontaminate the Area
(Wash with large amounts of water)

Dispose of waste according to local regulations

Click to download full resolution via product page

DNQX Spill Response Workflow
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First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation
Remove to fresh air. If irritation or discomfort

persists, seek medical attention.

Skin Contact

Immediately wash with plenty of water and soap

and rinse thoroughly. Get medical attention if

symptoms occur.

Eye Contact
Wash out immediately with fresh running water

for at least 15 minutes. Then consult a doctor.

Ingestion

Do NOT induce vomiting. Give water to rinse out

the mouth, then provide liquid slowly. Seek

immediate medical advice.

Disposal:

All waste materials, including contaminated PPE and cleanup supplies, must be placed in a

suitable, labeled container for waste disposal.

Disposal procedures must comply with all applicable country, state, and local regulations. It

is the user's responsibility to be aware of and adhere to these laws.

By implementing these safety protocols and operational plans, researchers can confidently

handle DNQX while minimizing risks and ensuring a secure laboratory environment. This

commitment to safety is the foundation of innovative and successful scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b373922#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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